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Compound of Interest

Compound Name: 5-Bromo-2,4-diethoxypyrimidine

Cat. No.: B172408

For Immediate Release

This technical guide provides a comprehensive overview of 5-Bromo-2,4-diethoxypyrimidine,
a halogenated pyrimidine derivative of interest to researchers, scientists, and professionals in
drug development. This document summarizes its core physicochemical properties and
explores potential biological activities and synthetic approaches based on current knowledge of
related pyrimidine compounds.

Core Compound Properties

5-Bromo-2,4-diethoxypyrimidine, identified by the CAS Number 132164-47-7, is a
substituted pyrimidine with significant potential as a building block in medicinal chemistry and
organic synthesis.[1][2][3][4][5] Its key quantitative data are summarized in the table below.

Property Value Source(s)
Molecular Formula C8H11BrN202 [2][4]
Molecular Weight 247.09 g/mol [4]

CAS Number 132164-47-7 [11[2113][4][5]

Synthesis of Substituted Pyrimidines: A Generalized
Approach
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While specific experimental protocols for the synthesis of 5-Bromo-2,4-diethoxypyrimidine
are not readily available in the reviewed literature, the synthesis of structurally similar
compounds, such as 5-bromo-2,4-dichloropyrimidine, provides a viable template. A common
starting material for such syntheses is 5-bromouracil.[6]

The general synthetic strategy involves the conversion of 5-bromouracil to a di-chloro
intermediate, which can then be further modified. A generalized workflow for the synthesis of 5-
bromo-substituted pyrimidines is outlined below.

General Synthetic Workflow for 5-Bromo-Substituted
Pyrimidines
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General Synthetic Pathway for 5-Bromo-Substituted Pyrimidines

5-Bromouracil

.g., POCI3 or PCI5

Chlorination

5-Bromo-2,4-dichloropyrimidine

l

Nucleophilic Substitution
(e.g., with Sodium Ethoxide)

5-Bromo-2,4-diethoxypyrimidine
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Workflow for In Vitro Anticancer Activity Screening

Initial Screening
Compound Preparation Cell Line Selection
(5-Bromo-2,4-diethoxypyrimidine) (e.g., MCF-7, A549)
MTT Assay
(Cytotoxicity)

/Kytotoxic f cytotoxic If cytotoxic
/Mechanism of Acivion Studies \

Kinase Inhibition Assay Cell Cycle Analysis Apoptosis Assay

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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